Cas no 2803866-19-3 (tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate
• CAS No: 2803866-19-3
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5615047
• PubChem ID: 165641312
• Update Time: 2025-06-20

tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned
• tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate

• Inchi： 1S/C15H22N2O2/c1-15(2,3)19-14(18)17-10-8-12-6-4-5-11-7-9-16-13(11)12/h4-6,16H,7-10H2,1-3H3,(H,17,18)
• InChI Key： YYYJQUNEOVWTFU-UHFFFAOYSA-N
• SMILES： O=C(NCCC1C2NCCC=2C=CC=1)OC(C)(C)C

Additional information on tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate

Introduction to Tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate (CAS No. 2803866-19-3)

Tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate, identified by its CAS number 2803866-19-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 2,3-dihydro-1H-indol-7-yl moiety, which is a key pharmacophore often found in bioactive natural products and synthetic drugs. The presence of this indole derivative suggests a strong potential for interaction with biological targets, making it a subject of intense research interest.

The tert-butyl group attached to the carbamate moiety not only enhances the stability of the compound but also influences its solubility and metabolic profile. This structural feature is particularly important in drug design, as it can modulate pharmacokinetic properties, thereby affecting the compound's efficacy and safety. The overall architecture of Tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate positions it as a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on indole derivatives due to their remarkable pharmacological properties. Indole-based compounds have been extensively studied for their roles in various biological processes, including modulation of neurotransmitter systems, anti-inflammatory effects, and anticancer activities. The specific substitution pattern in Tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate may contribute to its unique interaction profile with biological targets, potentially leading to novel mechanisms of action.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The indole core is known to interact with receptors and enzymes involved in neurotransmission, such as serotonin receptors and monoamine oxidases. Preliminary studies have suggested that derivatives of this nature may exhibit properties that could be beneficial in managing conditions like depression, anxiety, and neurodegenerative diseases. The carbamate group further enhances its potential by providing a site for further functionalization, allowing for the development of more tailored derivatives with improved pharmacological profiles.

The synthesis of Tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex indole scaffold efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in medicinal chemistry.

From a medicinal chemistry perspective, the design of Tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate exemplifies the rational approach to drug discovery. By combining known pharmacophores with functional groups that enhance bioavailability and target specificity, researchers aim to develop compounds that offer therapeutic benefits while minimizing side effects. The incorporation of computational modeling and high-throughput screening techniques has further accelerated the process of identifying promising candidates like this one.

Recent advancements in biotechnology have enabled more sophisticated methods for evaluating the biological activity of small molecules. Techniques such as surface plasmon resonance (SPR), X-ray crystallography, and mass spectrometry have provided invaluable insights into how compounds interact with their biological targets at the molecular level. These tools have been instrumental in validating the potential therapeutic applications of Tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate, paving the way for further preclinical and clinical investigations.

The future prospects for Tert-butyl N-2-(2,3-dihydro-1H-indol-7-yl)ethylcarbamate are promising, with ongoing research aimed at optimizing its pharmacological properties through structure-based drug design. By leveraging cutting-edge technologies and interdisciplinary collaboration between chemists, biologists, and clinicians, scientists are poised to unlock new therapeutic possibilities. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing next-generation treatments.

In conclusion,Tert-butyl N-2-(2,3-dihydro-1H-indol-7-ylyl)ethylcarbamate (CAS No. 2803866-19-3) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable asset in ongoing drug discovery efforts. As research progresses，this compound is likely to contribute significantly to our arsenal against various diseases，particularly those involving neurological dysfunctions.